Cas no 2171798-16-4 (9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane)

9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane structure
2171798-16-4 structure
Product Name:9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane
CAS No:2171798-16-4
MF:C12H20N4O
MW:236.313402175903
CID:5864199
PubChem ID:165862811
Update Time:2025-07-23

9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

    • 9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane
    • 2171798-16-4
    • EN300-1642871
    • 9-[(1-ethyl-1H-1,2,4-triazol-5-yl)methyl]-5-oxa-8-azaspiro[3.5]nonane
    • Inchi: 1S/C12H20N4O/c1-2-16-11(14-9-15-16)8-10-12(4-3-5-12)17-7-6-13-10/h9-10,13H,2-8H2,1H3
    • InChI Key: CQZNNIATBKGNBP-UHFFFAOYSA-N
    • SMILES: O1CCNC(CC2=NC=NN2CC)C21CCC2

Computed Properties

  • Exact Mass: 236.16371127g/mol
  • Monoisotopic Mass: 236.16371127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 52Ų

9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane Pricemore >>

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Additional information on 9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro3.5nonane

Comprehensive Overview of 9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171798-16-4)

The compound 9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171798-16-4) is a spirocyclic derivative featuring a unique fusion of a 1,2,4-triazole moiety and a 5-oxa-8-azaspiro[3.5]nonane scaffold. This structural complexity makes it a subject of significant interest in pharmaceutical and agrochemical research, particularly in the development of novel bioactive molecules. The presence of the 1-ethyl-1H-1,2,4-triazole group enhances its potential as a versatile intermediate for drug discovery, while the spirocyclic core contributes to its stereochemical diversity and metabolic stability.

In recent years, the demand for spirocyclic compounds has surged due to their applications in central nervous system (CNS) drug development and crop protection agents. Researchers are particularly intrigued by the compound's potential to modulate GABA receptors or act as a kinase inhibitor, aligning with current trends in precision medicine. Its CAS No. 2171798-16-4 serves as a critical identifier in patent literature and regulatory filings, underscoring its commercial relevance.

The synthesis of 9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro[3.5]nonane typically involves multi-step organic transformations, including cyclization and N-alkylation reactions. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing industry needs for scalable production. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, while computational studies predict favorable ADME properties.

From an industrial perspective, this compound aligns with the growing focus on sustainable chemistry and green synthesis. Its potential as a bioisostere for conventional heterocycles has sparked interest in fragment-based drug design (FBDD), a hot topic in AI-driven drug discovery. Moreover, its spiro[3.5]nonane framework is being investigated for catalysis and material science applications, demonstrating cross-disciplinary utility.

In summary, 9-(1-ethyl-1H-1,2,4-triazol-5-yl)methyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171798-16-4) represents a compelling case study in modern heterocyclic chemistry. Its structural novelty, combined with emerging applications in life sciences and industrial chemistry, positions it as a valuable candidate for further research and development.

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